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Compound of Interest

Compound Name: Propatyl nitrate

Cat. No.: B1217155 Get Quote

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Propatyl nitrate. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Propatyl nitrate is a coronary vasodilator used in the treatment of angina pectoris.[1] Like

other organic nitrates, it acts by releasing nitric oxide, which relaxes vascular smooth muscle.

[2] However, it is also a flammable liquid and vapor with significant health hazards,

necessitating strict safety protocols.[3]

Hazard Identification and Classification
Propatyl nitrate presents several hazards that must be understood and managed. The primary

risks include flammability and various health effects.[3]
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Hazard Class
GHS Hazard
Statement

Description Citations

Flammable Liquid H225 / H226

Highly flammable

liquid and vapor.

Vapors may form an

explosive mixture with

air.

[3]

Acute Toxicity H302 + H332
Harmful if swallowed

or if inhaled.

Skin

Corrosion/Irritation
H314 / H315

Causes severe skin

burns and irritation.
[3]

Serious Eye Damage H314 / H319
Causes serious eye

damage.
[3]

Skin Sensitization H317
May cause an allergic

skin reaction.

Germ Cell

Mutagenicity
H341

Suspected of causing

genetic defects.

Carcinogenicity H350 May cause cancer. [3]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation.
[3]

Personal Protective Equipment (PPE)
A risk assessment should be performed to determine the appropriate level of PPE required for

the quantity and nature of the work being conducted.[4] The following table summarizes the

recommended PPE for handling Propatyl nitrate.
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Body Part Required PPE
Specifications and
Best Practices

Citations

Hands
Chemical-resistant

gloves

Use two pairs of

powder-free nitrile or

neoprene

chemotherapy gloves

meeting ASTM D6978

standards. Change

gloves every 30-60

minutes or

immediately if

contaminated or

damaged.

[4][5]

Body Protective clothing

Wear a flame-

retardant, antistatic,

and chemical-resistant

disposable gown over

scrubs or coveralls.

Ensure gowns are

made of a material

like polyethylene-

coated polypropylene.

[4]

Eyes & Face
Safety goggles and

face shield

Use chemical safety

goggles that meet

OSHA 29 CFR

1910.133 or European

Standard EN166

regulations. A face

shield should be worn

in addition to goggles

when there is a splash

hazard.

[4][5][6]

Respiratory Respirator (as

needed)

Use in a well-

ventilated area or

chemical fume hood.
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If airborne

concentrations are

high or a significant

spill occurs, a full-face

air-purifying respirator

with appropriate

cartridges or a self-

contained breathing

apparatus (SCBA) is

required.[7] Surgical

masks offer little to no

protection.[5]

Operational Plans: Handling, Storage, and Disposal
Standard Handling Protocol

Obtain Special Instructions: Before use, obtain and read the Safety Data Sheet (SDS) and all

safety precautions.[3]

Work Area Preparation: Ensure work is conducted in a well-ventilated area, preferably within

a chemical fume hood.[6]

Grounding and Bonding: Ground and bond the container and receiving equipment to prevent

static discharge, which can ignite flammable vapors.[6][8]

Use Safe Equipment: Utilize explosion-proof electrical, ventilating, and lighting equipment.[8]

Use only non-sparking tools.[8]

Avoid Contamination: Do not eat, drink, or smoke in the handling area. Wash hands and skin

thoroughly after handling.

Container Management: Keep the container tightly closed when not in use.

Storage Plan
Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and hot

surfaces.[8]
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Keep the container tightly closed and protect it from direct sunlight.[8]

Store in a refrigerator or cabinet rated for flammable materials.[8]

Disposal Plan
Waste Identification: Propatyl nitrate and any materials contaminated with it (e.g.,

absorbent pads, used PPE) are considered hazardous waste.

Containment: Collect waste in suitable, closed, and properly labeled containers.

Disposal: Dispose of the contents and container through an approved and licensed waste

disposal plant.[8] Do not release into the environment.[8]

Emergency Protocols
Immediate and correct action during an emergency is critical.

Exposure Response
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Exposure Route Immediate Action Follow-Up Citations

Skin Contact

Take off immediately

all contaminated

clothing. Drench the

affected area with

plenty of running

water for at least 15

minutes.[6][9] Do not

scrub the skin.[9]

Seek immediate

medical attention.[6]

Wash contaminated

clothing before reuse.

[6]

Eye Contact

Immediately flush

eyes with plenty of

water for at least 15

minutes, occasionally

lifting the upper and

lower eyelids.[6][10]

Remove contact

lenses if present and

easy to do.

Seek immediate

medical attention.[6]

Inhalation

Remove the person

from the exposure

area to fresh air

immediately.[6] Keep

them comfortable,

warm, and at rest.[9] If

breathing is difficult or

has stopped, provide

artificial respiration

(do not use mouth-to-

mouth).[6]

Call a poison center or

doctor immediately.

Ingestion Rinse the mouth

thoroughly with water.

Do NOT induce

vomiting.[6] If the

person is conscious

and alert, give 2-4

Seek immediate

medical attention.[6]

[9]
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cupfuls of milk or

water.[6]

Spill Response Protocol
This protocol outlines the steps for managing a chemical spill. For large or unknown spills,

evacuate the area and contact emergency services.[10][11]

Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate

area.[11]

Assess the Spill: From a safe distance, assess the size and nature of the spill. If it is a major

spill or involves volatile materials, evacuate the room, close the door, and call for emergency

response.[10][11]

Ventilate: If safe to do so, increase ventilation by opening windows or ensuring the fume

hood is operating correctly.[9]

Don PPE: Before cleanup, don the appropriate PPE as detailed above, including respiratory

protection if necessary.

Contain the Spill: Use an inert, absorbent, non-combustible material (e.g., sand, diatomite,

universal binders) to contain the spill.[12]

Absorb and Collect: Carefully absorb the spilled liquid. Use non-sparking tools to collect the

absorbed material and place it into a suitable, closed container for hazardous waste

disposal.[8][12]

Decontaminate: Clean the spill area with an appropriate decontaminating solution, followed

by soap and water.

Dispose of Waste: All contaminated materials, including PPE, must be placed in a sealed

container and disposed of as hazardous waste.[8]

Workflow and Data Summary
Logical Workflow for Spill Response
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The following diagram illustrates the decision-making process for responding to a Propatyl
nitrate spill.

Spill Occurs

Assess Spill Size
and Risk

Is Spill Major
or Unmanageable?

Evacuate Area
Call Emergency Response

Yes

Minor, Manageable Spill

No

End of Procedure

Don Appropriate PPE

Contain Spill with
Inert Absorbent

Collect Waste into
Sealed Container

Decontaminate Area

Dispose of all materials
as Hazardous Waste
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Click to download full resolution via product page

Caption: Logical workflow for responding to a Propatyl nitrate spill.

Quantitative Chemical Data
This table summarizes key physical and chemical properties of a related nitrate compound,

which can be indicative for Propatyl nitrate.

Property Value Method/Condition Citation

Boiling Point 99 °C / 210 °F lit.

Density 0.872 g/mL 25 °C / 77 °F

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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